Cas no 1935229-03-0 (1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde)

• Product name: 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde
• CAS No: 1935229-03-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5603442
• PubChem ID: 131166688

1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935229-03-0
• 1-(2-hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde
• EN300-1622806
• 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde

• Inchi： 1S/C11H20O2/c1-9-4-3-5-11(6-9,8-12)7-10(2)13/h8-10,13H,3-7H2,1-2H3
• InChI Key： NPYTYXJZQGLVPW-UHFFFAOYSA-N
• SMILES： OC(C)CC1(C=O)CCCC(C)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde

1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde, identified by the CAS number 1935229-03-0, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for further functionalization in advanced chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Its structure, featuring a cyclohexane ring substituted with a hydroxylpropyl group and a carbaldehyde moiety, provides a platform for exploring diverse chemical reactions and biological interactions. Researchers have demonstrated that the compound exhibits promising activity in preliminary assays targeting enzyme inhibition and cellular signaling pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving alkylation, oxidation, and aldehyde formation. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity, making it possible to scale up production for industrial applications. Moreover, advancements in green chemistry have enabled the development of environmentally friendly synthetic routes for this compound.

The physical properties of 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde are critical for its application in various industries. Its solubility profile, thermal stability, and reactivity under different conditions have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These properties make it an ideal candidate for use in drug delivery systems and as a precursor in the synthesis of complex organic molecules.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. This knowledge has facilitated the design of novel derivatives with enhanced bioavailability and pharmacokinetic profiles.

In the context of materials science, this compound has shown potential as a building block for advanced polymers and composite materials. Its ability to undergo polymerization under controlled conditions has led to the development of materials with tailored mechanical and thermal properties. These materials are being explored for use in aerospace, automotive industries, and renewable energy technologies.

The compound's role in agrochemicals is another area of active research. Its ability to interact with plant enzymes suggests potential applications as a growth regulator or pest control agent. Field trials have demonstrated its efficacy in enhancing crop yields under controlled conditions without adverse environmental impacts.

In conclusion, 1-(2-Hydroxypropyl)-3-methylcyclohexane-1-carbaldehyde (CAS No.: 1935229-03-0) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within chemistry and related disciplines.